Cas no 885269-37-4 (8'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline])

• Product Name: 8'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]
• CAS No: 885269-37-4
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 993124
• PubChem ID: 71304074
• Update Time: 2025-04-20

8'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] Chemical and Physical Properties

Names and Identifiers

• 8'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]
• 8‘-BROMO-2‘,3‘-DIHYDRO-1‘H-SPIRO[CYCLOPROPANE-1,4‘-ISOQUINOLINE]
• 8-bromospiro[2,3-dihydro-1H-isoquinoline-4,1'-cyclopropane]
• J-519336
• 885269-37-4
• DTXSID60745182

• Inchi： 1S/C11H12BrN/c12-10-3-1-2-9-8(10)6-13-7-11(9)4-5-11/h1-3,13H,4-7H2
• InChI Key： IXWPXNGLVHEPGU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CNCC12CC1

Computed Properties

• Exact Mass: 237.01500
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.91270